Cas no 3201-46-5 (1,2,4-Oxadiazol-5(4H)-one, 4-methyl-3-phenyl-)

• Product Name: 1,2,4-Oxadiazol-5(4H)-one, 4-methyl-3-phenyl-
• CAS No: 3201-46-5
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 1449579
• Update Time: 2024-08-23

1,2,4-Oxadiazol-5(4H)-one, 4-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazol-5(4H)-one, 4-methyl-3-phenyl-
• 4-methyl-3-phenyl-4H-[1,2,4]oxadiazol-5-one

• Inchi： 1S/C9H8N2O2/c1-11-8(10-13-9(11)12)7-5-3-2-4-6-7/h2-6H,1H3
• InChI Key： MPPNALYZBMJQOH-UHFFFAOYSA-N
• SMILES： O1C(=O)N(C)C(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 176.05864

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Melting Point: 118-119 °C
• Boiling Point: 239.6±23.0 °C(Predicted)
• PSA: 41.9
• pka: -2.44±0.20(Predicted)